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Compound of Interest

Compound Name: Disodium Methanedisulfonate

CAS No.: 5799-70-2

Cat. No.: B1339517

Get Quote

Executive Summary
Disodium Methanedisulfonate (Na₂CH₂(SO₃)₂), often abbreviated as Na₂MDS, is a

disulfonate salt emerging as a high-performance component in sodium-ion battery electrolytes.

Unlike its covalent ester analog (Methylene Methanedisulfonate, MMDS) used primarily as an

additive in organic carbonates, Na₂MDS serves a dual role:

Primary Salt in Aqueous Systems: Due to its high solubility and dianionic nature, it is a

candidate for "Water-in-Salt" (WiSE) electrolytes, expanding the electrochemical stability

window (ESW) of aqueous batteries.

SEI-Forming Additive in Non-Aqueous Systems: It functions as a sacrificial salt that reduces

prior to solvent decomposition, forming a sulfur-rich, inorganic SEI that facilitates rapid Na⁺

transport while suppressing dendritic growth.

This guide provides the standard operating procedures (SOPs) for synthesizing Na₂MDS-

based electrolytes and characterizing their electrochemical performance.
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Chemical Identity and Physicochemical
Properties[1][2][3][4][5]
Before formulation, verify the precursor quality.[1] Na₂MDS is distinct from the

methanesulfonate (monosulfonate) and the methylene ester.

Property Specification Notes

IUPAC Name Disodium methanedisulfonate

Formula CH₂Na₂O₆S₂
Dianion structure enhances

ionic strength

MW 220.14 g/mol

CAS No. 5799-70-2

Appearance White crystalline powder
Hygroscopic; store in

desiccator/glovebox

Solubility
High in H₂O (>2 M); Moderate

in MeOH

Limited solubility in pure

carbonates without cosolvents

Oxidative Stability > 4.5 V vs. Na/Na⁺

Superior to carboxylates due

to electron-withdrawing

sulfonyl groups

Mechanism of Action
The efficacy of Na₂MDS lies in its specific reduction pathway. Upon cathodic polarization, the

methanedisulfonate anion undergoes reductive decomposition to form an SEI rich in inorganic

sodium sulfite (Na₂SO₃) and sodium sulfate (Na₂SO₄) species, which are mechanically robust

and ionically conductive.

Mechanistic Pathway (Graphviz Diagram)
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Figure 1: Electrochemical reduction mechanism of Na₂MDS at the anode interface, leading to a

sulfonate-rich passivation layer.

Experimental Protocols
Protocol A: Preparation of Aqueous High-Concentration
Electrolyte (WiSE)
Target Application: Safe, non-flammable stationary storage batteries.

Materials:

Na₂MDS (dried at 120°C under vacuum for 12h).

Deionized Water (18.2 MΩ·cm).

Optional Additive: 1% wt. NaOTf (Sodium Triflate) to suppress viscosity.

Steps:

Stoichiometric Calculation: Calculate the mass required for a 2.0 m (molal) to 5.0 m solution.

Note that due to the dianion, the ionic strength (

) is higher than mono-salt solutions (

).

Dissolution: Add Na₂MDS powder slowly to water under vigorous magnetic stirring (500 rpm)

at 40°C. The dissolution is endothermic; mild heat aids kinetics.
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Degassing: Purge the solution with Argon for 20 minutes to remove dissolved O₂ which can

compete with SEI formation.

Filtration: Pass through a 0.45 µm PTFE syringe filter to remove any insoluble impurities.

Protocol B: Non-Aqueous Electrolyte Additive
Formulation
Target Application: High-voltage cathodes (Prussian Blue, Polyanion).

Base Electrolyte: 1.0 M NaPF₆ in EC:DEC (1:1 v/v). Additive Target: 0.5 wt% to 2.0 wt%

Na₂MDS.

Steps:

Solubility Check: Na₂MDS has low solubility in pure carbonates. It is recommended to use a

co-solvent like Propylene Carbonate (PC) or introduce it via a saturated precursor solution.

Dispersion: Add the specific weight percentage of Na₂MDS to the base electrolyte inside an

Argon-filled glovebox (O₂ < 0.1 ppm, H₂O < 0.1 ppm).

Homogenization: Stir for 24 hours at 25°C. If the salt does not fully dissolve, use the

supernatant (saturated solution) or consider using the methylene ester analog (MMDS) if

strict solubility is required, though Na₂MDS is preferred for sodium inventory.

QC: Check water content using Karl Fischer titration (Target < 20 ppm).

Electrochemical Characterization Workflow
To validate the performance, the following sequence of tests is mandatory.

Linear Sweep Voltammetry (LSV) - Stability Window
Objective: Determine the oxidative stability limit.

Working Electrode: Al foil or Platinum disk.

Counter/Ref Electrode: Na metal.[1]
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Scan Rate: 0.1 mV/s.

Range: OCP to 5.5 V vs. Na/Na⁺.

Success Criteria: Current density < 10 µA/cm² up to 4.8 V.

Cyclic Voltammetry (CV) - SEI Formation
Objective: Observe reduction peaks associated with Na₂MDS decomposition.

Cell: Na || Hard Carbon (half-cell).

Scan Rate: 0.1 mV/s.

Cycles: 1–5.

Observation: Look for a distinct reduction peak between 1.0 V and 1.5 V (cathodic scan) in

the first cycle that disappears in subsequent cycles. This indicates irreversible SEI formation.

Electrochemical Impedance Spectroscopy (EIS)
Objective: Quantify interfacial resistance (

) and Charge Transfer resistance (

).

Workflow Diagram (Graphviz):
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Figure 2: Standardized EIS workflow to quantify the impact of Na₂MDS on interfacial

resistance.

Expected Performance Data
When comparing a standard carbonate electrolyte (Control) vs. one containing Na₂MDS,

expect the following trends:
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Metric Control (1M NaPF₆)
With Na₂MDS
Additive

Mechanism

First Cycle Efficiency

(ICE)
82 - 85% 86 - 89%

Passivation layer

forms earlier,

preventing solvent co-

intercalation.

R_SEI (Impedance) ~45 Ω ~25 Ω

Sulfonate-rich SEI is

thinner and more ionic

conductive than

carbonate-rich SEI.

Capacity Retention

(100 cyc)
80% >92%

Suppression of

electrolyte

consumption and

dendrite growth.

Gas Generation Moderate Low

Na₂MDS suppresses

the decomposition of

EC/DEC into gaseous

byproducts (C₂H₄,

CO₂).

Troubleshooting & Safety
Precipitation: If Na₂MDS precipitates in carbonate solvents, the concentration is too high.

Reduce to <0.5 wt% or switch to a high-dielectric co-solvent (e.g., PC or FEC).

High Water Content: The sulfonate group is hydrophilic. Ensure all handling occurs in a

glovebox with dew point < -70°C.

Corrosion: In aqueous systems (WiSE), ensure the current collector (Al) is stable. Na₂MDS

is generally less corrosive than imide salts (NaTFSI) towards Al.
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Disclaimer: This protocol is intended for R&D purposes only. All chemicals should be handled

according to their Material Safety Data Sheets (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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